2-{[(2-methoxyethyl)amino]methylene}-1H-indene-1,3(2H)-dione

• IUPAC Name: 3-hydroxy-2-(2-methoxyethyliminomethyl)inden-1-one
• InChI: InChI=1S/C13H13NO3/c1-17-7-6-14-8-11-12(15)9-4-2-3-5-10(9)13(11)16/h2-5,8,15H,6-7H2,1H3
• InChI Key: IIIQAWCKNXNNQF-UHFFFAOYSA-N
• Canonical SMILES: COCCN=CC1=C(C2=CC=CC=C2C1=O)O
• Molecular Formula: C13H13NO3
• Molecular Weight: 231.25 g/mol

Description

2-{[(2-methoxyethyl)amino]methylene}-1H-indene-1,3(2H)-dione is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as methoxyamine-D1 and is a derivative of indene-1,3-dione. The compound has been synthesized using various methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of 2-{[(2-methoxyethyl)amino]methylene}-1H-indene-1,3(2H)-dione is not yet fully understood. However, it is believed to exert its anticancer effects by inducing apoptosis in cancer cells. The compound has also been shown to inhibit the growth of cancer cells by affecting various cellular pathways.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. The compound has been shown to induce oxidative stress in cancer cells, which leads to their death. Additionally, the compound has been shown to affect the expression of various genes involved in cancer cell growth and proliferation.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 2-{[(2-methoxyethyl)amino]methylene}-1H-indene-1,3(2H)-dione in lab experiments is its potential as an anticancer agent. The compound has shown promising results in vitro studies, making it a potential candidate for further research. However, the limitations of using this compound include its limited solubility in water and its potential toxicity, which requires careful handling.

Future Directions

There are several future directions for research on 2-{[(2-methoxyethyl)amino]methylene}-1H-indene-1,3(2H)-dione. One of the significant areas of research is the development of new synthetic methods to obtain a pure product. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential applications in other fields, such as materials science and nanotechnology. Furthermore, future research could focus on the development of new derivatives of the compound with improved solubility and reduced toxicity.

Synthesis Methods

The synthesis of 2-{[(2-methoxyethyl)amino]methylene}-1H-indene-1,3(2H)-dione can be achieved using different methods. One of the most common methods involves the reaction of indene-1,3-dione with 2-(methoxyethyl)amine in the presence of a suitable catalyst. The reaction is typically carried out under controlled conditions of temperature and pressure to obtain a pure product.

Scientific Research Applications

2-{[(2-methoxyethyl)amino]methylene}-1H-indene-1,3(2H)-dione has shown potential applications in various scientific research areas. One of the significant applications of this compound is in the field of medicinal chemistry. The compound has been studied for its potential use as an anticancer agent, and it has shown promising results in vitro studies.